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Introduction
Ac-DNLD-CHO is a potent and selective, cell-permeable peptide aldehyde inhibitor of caspase-

3.[1] As a key executioner caspase in the apoptotic pathway, caspase-3 represents a critical

target for therapeutic intervention in a variety of diseases, including neurodegenerative

disorders and conditions marked by excessive programmed cell death. The selective inhibition

of caspase-3 by Ac-DNLD-CHO allows for the precise dissection of its role in complex

biological systems, making it an invaluable tool for chemical knockdown studies. This

document provides detailed application notes and experimental protocols for the use of Ac-
DNLD-CHO in research settings.

Mechanism of Action
Caspase-3 is a cysteine-aspartic protease that, once activated, cleaves a specific set of cellular

substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis.

Ac-DNLD-CHO acts as a reversible competitive inhibitor by targeting the active site of

caspase-3. The aldehyde group of Ac-DNLD-CHO forms a covalent adduct with the catalytic

cysteine residue in the caspase-3 active site, thereby blocking its proteolytic activity.
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The inhibitory activity of Ac-DNLD-CHO has been quantified against several key caspase

enzymes, demonstrating its high selectivity for caspase-3. The table below summarizes the

apparent inhibition constants (Kiapp) and the half-maximal inhibitory concentrations (IC50) for

Ac-DNLD-CHO against various caspases. For comparison, data for the commonly used, but

less selective, caspase inhibitor Ac-DEVD-CHO is also included.

Inhibitor Target Caspase IC50 (nM) Kiapp (nM)

Ac-DNLD-CHO Caspase-3 9.89 0.68

Caspase-7 245 55.7

Caspase-8 >200 >200

Caspase-9 >200 >200

Ac-DEVD-CHO Caspase-3 4.19 0.288

Caspase-7 19.7 4.48

Caspase-8 - 0.597

Caspase-9 - 1.35

Data compiled from published literature.
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Experimental Workflow for Caspase-3 Inhibition Assay

1. Seed and Culture Cells

2. Induce Apoptosis
(e.g., Staurosporine treatment)

3. Add Ac-DNLD-CHO
(or vehicle control)

4. Incubate

5. Lyse Cells

6. Perform Assay

7. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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